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Compound of Interest

Compound Name: Pencycuron-d5

Cat. No.: B15142454

Disclaimer: This document is an in-depth technical guide and not a substitute for an official
Safety Data Sheet (SDS). A comprehensive, official SDS for Pencycuron-d5 is not readily
available in the public domain. The information presented herein is a consolidation of data from
various chemical suppliers and scientific databases. Much of the toxicological and ecological
data pertains to the non-deuterated parent compound, Pencycuron, and should be considered
as the most relevant available information. Researchers, scientists, and drug development
professionals should exercise due caution and refer to the latest official documentation from
their chemical supplier.

Chemical Identification and Physical Properties

Pencycuron-d5 is the deuterated form of Pencycuron, a phenylurea fungicide. The deuterium
labeling makes it a useful internal standard for quantitative analysis by NMR, GC-MS, or LC-
MS and as a tracer in metabolic studies.[1] Pencycuron acts by inhibiting the synthesis of
fungal cell walls and is effective against diseases caused by Rhizoctonia solani and Pellicularia

spp.[1][2]

Table 1: Physical and Chemical Properties of Pencycuron-d5 and Pencycuron
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Property Pencycuron-d5 Pencycuron

Molecular Formula C19H16DsCIN20 C19H21CIN20

Molecular Weight 333.87 g/mol 328.84 g/mol [1]

CAS Number 83286-58-2 66063-05-6[1]

Appearance Solid, White to off-white Pure white crystalline
substance

Melting Point Not available 129 -134 °C

Boiling Point Not available 528.5 °C at 760 mmHg

Density Not available 1.22 g/cm3

Water Solubility Not available 0.3 mg/L at 20 °C

Solubility in Organic Solvents

Soluble in DMSO

Soluble in dichloromethane;

slightly soluble in toluene

Vapor Pressure

Not available

5x1071° Paat 20 °C

Octanol/Water Partition

Coefficient (log P)

Not available

5.39

Stability

Stable under recommended

storage conditions.

Hydrolysis half-life: 280 days at
pH 4, 22 years at pH 7, and 17
years at pH 9.

Toxicological Data

Detailed toxicological studies specifically for Pencycuron-d5 are not publicly available. The

data presented below is for the parent compound, Pencycuron. It is generally considered to

have low acute toxicity to mammals.

Table 2: Toxicological Data for Pencycuron
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Endpoint

Species

Route of
Administration

Value Reference

Acute Oral LD50  Rat, Mouse, Dog  Oral >5000 mg/kg

Acute Oral LD50  Cat Oral >1000 mg/kg

Acute Dermal >2000 mg/kg (24
Rat, Mouse Dermal

LD50 hours)

Skin Irritation Not specified Dermal No irritation

Eye Irritation Not specified Ocular No irritation
Human

Genotoxicity

mononuclear
white blood cells

and hepatocytes

Not applicable

Dose-dependent
DNA damage
observed in

some assays

(in vitro)
No teratogenic or
Carcinogenicity Not specified Not specified mutagenic
effects reported
Acceptable Daily 0.2 mg/kg
Human Oral
Intake (ADI) bw/day
Acceptable
Operator Dermal/Inhalatio 0.15 mg/kg
Human
Exposure Level n bw/day

(AOEL)

A study on the genotoxic effects of pencycuron on human mononuclear white blood cells and

HepG2 cells in vitro showed a dose-dependent increase in DNA damage in some, but not all,

assays. This suggests a potential for genotoxicity that may warrant further investigation.

Hazard Identification and Safety Precautions

Based on the available data for Pencycuron, the primary hazard is to the aquatic environment.

GHS Classification:
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e Hazardous to the aquatic environment, acute hazard: Category 1

e Hazardous to the aquatic environment, long-term hazard: Category 1

Signal Word: Warning

Hazard Statements:

* H400: Very toxic to aquatic life.

e H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

e P273: Avoid release to the environment.

e P391: Collect spillage.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

GHS Hazard Classification for Pencycuron

Aquatic Acute 1 Aquatic Chronic 1 Sl Wk Wi
(H400: Very toxic to aquatic life) (H410: Very toxic to aquatic life with long lasting effects) 9 ’ 9

Click to download full resolution via product page

Caption: GHS Hazard Classifications for Pencycuron.
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Experimental Protocols

Detailed experimental protocols for the safety testing of Pencycuron-d5 are not available in
the public domain. The toxicological data for Pencycuron are likely derived from standardized
OECD guidelines for chemical safety testing. Below is a summary of the methodology for a
pencycuron residue analysis study, which provides an example of a detailed experimental
protocol.

Pencycuron Residue Analysis in Eggplant using LC-MS/MS

» Objective: To evaluate the residue dynamics of pencycuron in eggplant and establish pre-
harvest residue limits.

e Sample Preparation:
o Homogenize eggplant samples.
o Extract pencycuron from the homogenized samples using an appropriate solvent.

o Clean up the extract to remove interfering matrix components using graphitized carbon
black (GCB).

e LC-MS/MS Analysis:

o

Instrumentation: Liquid chromatograph coupled with a tandem mass spectrometer (LC-
MS/MS).

lonization Mode: Positive ion mode.

o

o

Precursor lon: [M+H]*.

(¢]

Product lons: m/z 125.1 (quantifier) and 218.2 (qualifier).

Calibration: A calibration curve was established over a concentration range of 0.005 to 0.5

[¢]

mg/kg, with a coefficient of determination (r2) of 0.999.

o Method Validation:
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o Limit of Quantification (LOQ): 0.005 mg/kg.
o Recovery: 102.6% to 106.1%.
o Relative Standard Deviation (RSD): 2.3% to 6.4%.

First Aid and Emergency Procedures

In case of exposure to Pencycuron-d5, the following first aid measures are recommended
based on information for Pencycuron.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

» Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water. Seek medical attention if irritation develops or persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately for treatment
advice.
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Pencycuron-d5 Exposure Response Workflow

Potential Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

Assess Route of Exposure

Inhalation [Eye Contact

Ingestion

Inhalation:
- Move to fresh air
- Provide oxygen if needed
- Artificial respiration if not breathing

Skin Contact: Eye Contact:

- Remove contaminated clothing - Rinse with water for several minutes
- Wash with soap and water - Remove contact lenses

Ingestion:
- Rinse mouth

- DO NOT induce vomiting
- Call poison control/doctor

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling potential exposure to Pencycuron-d5.

Ecological Information

Pencycuron is classified as very toxic to aquatic life with long-lasting effects. Care should be

taken to prevent its release into the environment.
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Table 3: Ecotoxicological Data for Pencycuron

Organism Test Type Endpoint Value Reference
Birds Chronic Not specified Moderately toxic
Fish Acute Not specified Moderately toxic
Fish Chronic Not specified Moderately toxic
Daphnia Acute Not specified Moderately toxic
Daphnia Chronic Not specified Moderately toxic
Honeybees Acute Oral Not specified Moderately toxic
Earthworms Chronic Not specified Moderately toxic
) ) Moderately

Persistence Soil _

persistent

Slightly more
Persistence Water persistent than in

soll

) ] N Not expected to

Bioaccumulation Not specified

bioaccumulate

Storage and Handling

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials.

e Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a

well-ventilated area. Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety glasses with side shields, and a lab coat. For operations

where dust generation is likely, a NIOSH-approved respirator is recommended.

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow product to enter drains, sewers, or waterways.

This technical guide provides a summary of the available safety-related information for
Pencycuron-d5, primarily based on data for its non-deuterated analogue. It is imperative for all
users to consult the official Safety Data Sheet provided by their supplier and to conduct a
thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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